Cas no 1805927-21-2 (2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide
• CAS No: 1805927-21-2
• MF: C₇H₅F₂N₃O₃S
• MW: 249.194706678391
• CID: 4876026
• Update Time: 2025-09-28

2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C7H5F2N3O3S/c8-7(9)3-2-12-4(1-10)5(13)6(3)16(11,14)15/h2,7,13H,(H2,11,14,15)
• InChI Key： DJLALSGSFGYIBT-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C#N)N=CC=1C(F)F)O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 0.3
• Topological Polar Surface Area: 125

Additional information on 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide

Comprehensive Overview of 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide (CAS No. 1805927-21-2)

2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide (CAS No. 1805927-21-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide family, characterized by its unique structural features, including a cyano group, a difluoromethyl moiety, and a hydroxyl group. Its molecular formula is C₇H₅F₂N₃O₃S, and it has garnered attention due to its versatile applications in drug discovery and crop protection.

The compound's sulfonamide group is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Researchers are increasingly interested in 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide due to its potential as a enzyme inhibitor or receptor modulator. Its difluoromethyl group enhances metabolic stability, making it a valuable candidate for optimizing drug-like properties. Additionally, the hydroxyl group offers opportunities for further chemical modifications, enabling the development of derivatives with tailored biological activities.

In the agrochemical sector, 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide is being explored for its potential as a herbicide or fungicide. The pyridine sulfonamide core is known to interact with specific plant enzymes, disrupting essential biochemical pathways. This mechanism of action aligns with the growing demand for eco-friendly crop protection solutions, a hot topic in sustainable agriculture. Farmers and researchers alike are searching for compounds that offer high efficacy with minimal environmental impact, and this molecule fits the bill.

The synthesis of 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide typically involves multi-step organic reactions, including cyanation, fluorination, and sulfonamide formation. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical applications.

From a market perspective, the demand for specialty chemicals like 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide is on the rise. The global agrochemical and pharmaceutical industries are investing heavily in R&D to discover novel compounds with improved performance. This trend is driven by the need to address challenges such as drug resistance and pest resistance, which are frequently searched topics in scientific and agricultural communities.

Safety and regulatory compliance are paramount when working with 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide. While it is not classified as a hazardous substance, proper handling procedures must be followed to ensure workplace safety. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In conclusion, 2-Cyano-5-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide (CAS No. 1805927-21-2) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential biological activities make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a significant role in addressing some of the most pressing challenges in healthcare and agriculture.